Cas no 105-42-0 (4-Methyl-2-hexanone)
4-Methyl-2-hexanone (CAS 108-83-8) is a branched-chain ketone with the molecular formula C7H14O. It is a clear, colorless liquid with a characteristic ketonic odor, commonly used as an intermediate in organic synthesis and industrial applications. Its key advantages include moderate volatility, good solvency properties, and compatibility with a range of organic reactions. The compound's branched structure contributes to its stability and utility in producing fine chemicals, fragrances, and specialty solvents. With a boiling point of approximately 144°C, it is suitable for applications requiring controlled evaporation rates. Its reactivity as a ketone makes it valuable for condensation and reduction reactions in pharmaceutical and agrochemical manufacturing.
4-Methyl-2-hexanone structure
Product Name:4-Methyl-2-hexanone
CAS No:105-42-0
MF:C7H14O
MW:114.185462474823
MDL:MFCD00048654
CID:158705
PubChem ID:7754
Update Time:2025-06-07
4-Methyl-2-hexanone Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexanone, 4-methyl-
- 4-METHYL-2-HEXANONE
- 4-methylhexan-2-one
- 3-METHYL-5-HEXANONE
- 2-Hexanone,4-methyl
- 4-methyl-2-hexanone(SALTDATA: FREE)
- Methyl 2-methylbutyl ketone
- 4-MEYHYL-2-HEXANONE
- 4-methyl-hexan-2-one
- 2-Hexanone,4-methyl-
- 3-METHYL-5-HEXANONE 90+%
- NSC128218
- XUPXMIAWKPTZLZ-UHFFFAOYSA-N
- LMFA12000085
- BB 0263047
- SCHEMBL270159
- NS00113875
- UNII-91FRP8DB78
- NSC-128218
- AS-57098
- EN300-1244746
- FT-0692539
- 105-42-0
- AKOS011914108
- NSC 128218
- MFCD00048654
- 91FRP8DB78
- CHEBI:195745
- Q24730663
- DTXSID60870448
- Methyl 2methylbutyl ketone
- 2Hexanone, 4methyl (8CI)(9CI)
- DTXCID30818170
- 2Hexanone, 4methyl (8CI)
- 4-Methyl-2-hexanone
-
- MDL： MFCD00048654
- Inchi： 1S/C7H14O/c1-4-6(2)5-7(3)8/h6H,4-5H2,1-3H3
- InChI Key： XUPXMIAWKPTZLZ-UHFFFAOYSA-N
- SMILES： O=C(C)CC(C)CC
Computed Properties
- Exact Mass: 114.10400
- Monoisotopic Mass: 114.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 76.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.8
Experimental Properties
- Density: 0.8085
- Melting Point: -46.2°C (estimate)
- Boiling Point: 139.85°C
- Flash Point: 31°C
- Refractive Index: 1.4060
- PSA: 17.07000
- LogP: 2.01160
4-Methyl-2-hexanone Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4-Methyl-2-hexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B495480-50mg |
4-Methyl-2-hexanone |
105-42-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B495480-100mg |
4-Methyl-2-hexanone |
105-42-0 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B495480-500mg |
4-Methyl-2-hexanone |
105-42-0 | 500mg |
$ 230.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D747214-100mg |
4-Methyl-2-hexanone |
105-42-0 | 95% | 100mg |
$265 | 2024-06-07 | |
| Enamine | EN300-1244746-1.0g |
4-methylhexan-2-one |
105-42-0 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Aaron | AR0038Y3-1g |
4-Methyl-2-hexanone |
105-42-0 | 95% | 1g |
$314.00 | 2025-01-21 | |
| Aaron | AR0038Y3-250mg |
4-Methyl-2-hexanone |
105-42-0 | 95% | 250mg |
$168.00 | 2025-01-21 | |
| Aaron | AR0038Y3-500mg |
4-Methyl-2-hexanone |
105-42-0 | 95% | 500mg |
$251.00 | 2025-01-21 | |
| Aaron | AR0038Y3-2.5g |
4-Methyl-2-hexanone |
105-42-0 | 95% | 2.5g |
$637.00 | 2025-01-21 | |
| Aaron | AR0038Y3-50mg |
4-Methyl-2-hexanone |
105-42-0 | 95% | 50mg |
$126.00 | 2025-03-19 |
4-Methyl-2-hexanone Related Literature
-
Carlos A. Cuevas,Alberto Notario,Ernesto Martínez,José Albaladejo Phys. Chem. Chem. Phys. 2004 6 2230
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2. Biosynthesis of phytotoxin neovasinin and its related metabolites, neovasipyrones A and B and neovasifuranones A and B, in the phytopathogenic fungus Neocosmospora vasinfectaToshio Furumoto,Takashi Hamasaki,Hiromitsu Nakajima J. Chem. Soc. Perkin Trans. 1 1999 131
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3. Reactions of tetrafluoroethene oligomers. Part 15.1 Reactions of perfluoro-3,4-dimethylhex-3-en-2-one; a highly reactive α,β-unsaturated ketonePaul L. Coe,Ian R. Owen,Stephen J. Till J. Chem. Soc. Perkin Trans. 1 2000 1529
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4. Methods of discovery and techniques to study endophytic fungi producing fuel-related hydrocarbonsGary A. Strobel Nat. Prod. Rep. 2014 31 259
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5. The chemistry of fungi. Part LX. The synthesis of tetrahydrosclerotioramine, tetrahydrosclerotoquinone, and tetrahydrosclerotiorinG. R. Birchall,M. N. Galbraith,R. W. Gray,R. R. King,W. B. Whalley J. Chem. Soc. C 1971 3559
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